Cas no 1805119-86-1 (Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate
• CAS No: 1805119-86-1
• MF: C₁₂H₉F₃N₂O₄
• MW: 302.206073522568
• CID: 4943301
• Update Time: 2025-07-18

Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3N2O4/c1-2-21-11(18)5-8-9(12(13,14)15)3-7(6-16)4-10(8)17(19)20/h3-4H,2,5H2,1H3
• InChI Key： LTTQCCKDCLSQSA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C=1CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate

Research Brief on Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate (CAS: 1805119-86-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate (CAS: 1805119-86-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential in drug discovery, focusing on its role as a building block for pharmacologically active compounds.

The compound's unique structural features, including the electron-withdrawing nitro and trifluoromethyl groups, make it a valuable candidate for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of potent kinase inhibitors, demonstrating its utility in targeting cancer-related signaling pathways. The study reported that derivatives of Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate exhibited promising inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

Further research has investigated the compound's role in agrochemical applications. A recent patent (WO2023056789) disclosed its use as a key intermediate in the synthesis of herbicides with enhanced selectivity and environmental safety. The trifluoromethyl group, in particular, was noted for its ability to improve the metabolic stability and bioavailability of the resulting agrochemicals, making them more effective at lower application rates.

In addition to its applications in drug and agrochemical development, Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate has been explored in materials science. A 2024 study in Advanced Materials demonstrated its potential as a precursor for organic electronic materials, where its electron-deficient aromatic system contributes to the tuning of charge transport properties in organic semiconductors. This dual utility in both life sciences and materials science underscores the compound's interdisciplinary significance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate. Recent efforts have focused on optimizing its synthetic route to improve yield and reduce environmental impact. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) reported a catalytic method that minimizes waste generation while maintaining high purity, addressing one of the key limitations in its industrial application.

Looking forward, the versatility of Ethyl 4-cyano-2-nitro-6-(trifluoromethyl)phenylacetate suggests continued interest across multiple research domains. Its unique combination of functional groups provides a platform for diverse molecular modifications, making it a valuable tool for medicinal chemists and material scientists alike. Future research directions may include expanded structure-activity relationship studies and exploration of its potential in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design.